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Compound of Interest

Compound Name: 3,4-Difluorophenylacetyl chloride

Cat. No.: B172292 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 3,4-
difluorophenylacetyl chloride and its derivatives as crucial intermediates in the synthesis of

pharmaceuticals, with a particular focus on the antiplatelet agent Ticagrelor. Detailed

experimental protocols, quantitative data, and pathway visualizations are included to support

research and development in this area.

Introduction
3,4-Difluorophenylacetyl chloride is a valuable building block in medicinal chemistry,

primarily utilized for the introduction of the 3,4-difluorophenyl moiety into target molecules. This

structural motif is of significant interest in drug design as the fluorine atoms can enhance

metabolic stability, binding affinity, and pharmacokinetic properties of the final active

pharmaceutical ingredient (API). One of the most prominent applications of this intermediate is

in the synthesis of Ticagrelor, a P2Y12 receptor antagonist used to prevent thrombotic events.

Application in the Synthesis of Ticagrelor
Intermediate
A key step in the synthesis of Ticagrelor involves the preparation of (1R,2S)-2-(3,4-

difluorophenyl)cyclopropanamine. A common strategy to introduce the 3,4-difluorophenyl group
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is through a Friedel-Crafts acylation reaction. While direct use of 3,4-difluorophenylacetyl
chloride is feasible, a widely employed industrial synthesis utilizes the closely related

precursor, 2-chloro-1-(3,4-difluorophenyl)ethanone, which is synthesized from 1,2-

difluorobenzene and chloroacetyl chloride. This ketone then serves as a precursor for the

formation of the cyclopropylamine intermediate.

Synthetic Pathway Overview
The following diagram illustrates a common synthetic route to a key Ticagrelor intermediate

starting from 1,2-difluorobenzene.
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Step 1: Friedel-Crafts Acylation

Further Synthetic Steps

Final API

1,2-Difluorobenzene

2-Chloro-1-(3,4-difluorophenyl)ethanone

AlCl3

Chloroacetyl chloride

Key Ticagrelor Intermediate
((1R,2S)-2-(3,4-difluorophenyl)cyclopropanamine)

Multi-step synthesis

Ticagrelor

Coupling and Deprotection
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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